Cas no 681-99-2 (Stannane,tributylisocyanato-)

• Product Name: Stannane,tributylisocyanato-
• CAS No: 681-99-2
• MF: C₁₃H₂₇NOSn
• MW: 332.069583177567
• MDL: MFCD08272321
• CID: 503642
• PubChem ID: 24877773
• Update Time: 2025-05-22

Stannane,tributylisocyanato- Chemical and Physical Properties

Names and Identifiers

• Stannane,tributylisocyanato-
• Tri-n-butyltin isocyanate
• tributyl(isocyanato)stannane
• TRI-n-BUTYLISOCYANATOTIN
• Stannane,(isocyanato)tributyl
• Stannane,tributylisocyanato
• Tin,tributyl-,isothiocyanate
• Tributylisocyanatostannan
• Tributylisocyanatostannane
• Tributylstannyl isocyanate
• Tributyltin isocyanate
• Tributyltin isothiocyanate
• Triisobutylisocyanatostannan
• Tri-n-butylisocyanatostannan
• Stannane, (isocyanato)tributyl-
• NS00126908
• Stannane, tributylisocyanato-
• Tin, tributyl-, isothiocyanate
• DTXSID90218298
• MFCD08272321
• AKOS040767625
• SCHEMBL3027721
• 681-99-2
• DTXCID10140789

• MDL： MFCD08272321
• Inchi： 1S/3C4H9.CNO.Sn/c3*1-3-4-2;2-1-3;/h3*1,3-4H2,2H3;;/q;;;-1;+1
• InChI Key： YGUNDMHXMXDGII-UHFFFAOYSA-N
• SMILES： [Sn](CCCC)(CCCC)(CCCC)N=C=O

Computed Properties

• Exact Mass: 333.11100
• Monoisotopic Mass: 333.111467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.4Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.203 g/mL at 25 °C(lit.)
• Boiling Point: 297 °C(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.489(lit.)
• PSA: 29.43000
• LogP: 4.66800
• Solubility: Not determined

Stannane,tributylisocyanato- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H312-H315-H319-H334-H372-H410
• Warning Statement： P261-P273-P280-P284-P301+P310+P330-P304+P340
• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：3
• Hazard Category Code： 21-25-36/38-42-48/23/25-50/53
• Safety Instruction： 22-36/37/39-45-60-61
• RTECS：WH8583500
• Hazardous Material Identification：
• Risk Phrases：R21; R25; R36/38; R48/23/25; R50/53
• HazardClass：6.1
• TSCA：No
• Storage Condition：2-8°C

Additional information on Stannane,tributylisocyanato-

Comprehensive Guide to Stannane, tributylisocyanato- (CAS No. 681-99-2): Properties, Applications, and Market Insights

Stannane, tributylisocyanato- (CAS No. 681-99-2) is a specialized organotin compound widely recognized for its unique chemical properties and industrial applications. This compound, also referred to as tributyltin isocyanate, plays a critical role in various sectors, including polymer chemistry, coatings, and specialty chemical synthesis. Its molecular structure, featuring a tin atom bonded to three butyl groups and an isocyanate moiety, enables versatile reactivity, making it a valuable intermediate in organic synthesis.

The growing interest in tributyltin isocyanate is driven by its effectiveness as a catalyst and stabilizer in polyurethane and epoxy resin production. Researchers and manufacturers frequently search for "Stannane, tributylisocyanato- uses" or "CAS 681-99-2 applications" to explore its potential in advanced material science. Recent trends highlight its role in sustainable coatings, where its ability to enhance durability and adhesion aligns with the demand for eco-friendly industrial solutions.

From a chemical perspective, Stannane, tributylisocyanato- exhibits excellent thermal stability and solubility in organic solvents, which facilitates its integration into high-performance formulations. Its reactivity with hydroxyl and amine groups makes it indispensable in cross-linking reactions, a topic often queried as "tributyltin isocyanate reaction mechanisms." These properties have spurred innovations in adhesives, sealants, and corrosion-resistant coatings, addressing key challenges in construction and automotive industries.

Market analysts note increasing demand for CAS 681-99-2 in Asia-Pacific regions, where rapid industrialization fuels the need for advanced materials. Searches like "Stannane, tributylisocyanato- suppliers" or "tributyltin isocyanate price trends" reflect its commercial significance. Regulatory frameworks, such as REACH and EPA guidelines, ensure safe handling, emphasizing the compound's role in compliant industrial processes.

In research settings, tributyltin isocyanate is explored for niche applications, including nanotechnology and biomedical engineering. Queries like "Stannane, tributylisocyanato- in drug delivery" underscore its potential beyond traditional uses. However, handling requires expertise due to its moisture sensitivity, a point frequently addressed in technical literature and safety datasheets.

To summarize, Stannane, tributylisocyanato- (CAS No. 681-99-2) remains a pivotal compound in modern chemistry, bridging gaps between innovation and industrial practicality. Its multifaceted applications, coupled with evolving market dynamics, position it as a subject of enduring relevance for chemists, engineers, and procurement specialists alike.